Cas no 90840-54-3 (ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 90840-54-3
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• MDL: MFCD11045692
• CID: 798861
• PubChem ID: 15187836
• Update Time: 2025-11-06

ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-methyl-, ethyl ester
• ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• Ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (ACI)
• CS-0080349
• 6-ethoxycarbonyl-7-methylpyrazolo[1,5-a]pyrimidine
• AS-39035
• AKOS005143075
• ALBB-017270
• 90840-54-3
• EN300-232196
• STK510316
• CCG-321744
• MFCD11045692
• DTXSID30569837
• Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-methyl-, ethyl ester
• DB-243548

• MDL： MFCD11045692
• Inchi： 1S/C10H11N3O2/c1-3-15-10(14)8-6-11-9-4-5-12-13(9)7(8)2/h4-6H,3H2,1-2H3
• InChI Key： MMBKYLRFLOZGEC-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N2C(=CC=N2)N=C1)OCC

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 56.5Ų

ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate

Comprehensive Overview of Ethyl 7-Methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 90840-54-3)

Ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 90840-54-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate synthesis" and "CAS 90840-54-3 applications", reflecting its relevance in modern chemical development.

The molecular structure of ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate features a pyrazolo[1,5-a]pyrimidine core substituted with a methyl group at the 7-position and an ethyl carboxylate moiety at the 6-position. This configuration contributes to its versatility as a building block in medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such intermediates, as they align with the growing demand for sustainable and efficient synthetic routes. Searches for "pyrazolo[1,5-a]pyrimidine derivatives in drug design" and "CAS 90840-54-3 solubility" underscore the compound's role in innovative research.

In the pharmaceutical sector, ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate serves as a key intermediate for the synthesis of bioactive molecules. Its structural motif is often explored in the development of kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The rise of personalized medicine and targeted therapies has amplified interest in such scaffolds, with queries like "pyrazolo[1,5-a]pyrimidine-based drugs" and "CAS 90840-54-3 supplier" becoming increasingly common. Additionally, the compound's potential in crop protection formulations has made it a subject of interest in agrochemical research.

From a synthetic perspective, the preparation of ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate typically involves multi-step reactions, including condensation and cyclization processes. Recent advancements in flow chemistry and catalysis have optimized its production, addressing challenges related to yield and purity. Researchers often inquire about "CAS 90840-54-3 NMR data" and "ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate spectroscopic properties", emphasizing the need for detailed characterization in quality control.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are critical for its application in various formulations. With the increasing focus on bioavailability enhancement and drug delivery systems, understanding these parameters is essential. Searches for "ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate stability" and "CAS 90840-54-3 HPLC method" reflect this demand. Furthermore, regulatory compliance and safety data are frequently sought after, particularly in the context of REACH and GMP standards.

In conclusion, ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 90840-54-3) represents a valuable chemical entity with broad applications in drug discovery and agrochemical development. Its structural uniqueness and functional adaptability make it a focal point for ongoing research. As the scientific community continues to explore sustainable synthesis and novel therapeutic targets, this compound is poised to remain a subject of significant interest. Keywords such as "pyrazolo[1,5-a]pyrimidine scaffold" and "CAS 90840-54-3 price" will likely dominate future searches, driven by its expanding utility.